Cas no 2137680-90-9 (1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione)

• Product Name: 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione
• CAS No: 2137680-90-9
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 6303697
• PubChem ID: 165787790
• Update Time: 2025-06-08

1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione
• EN300-1128067
• 2137680-90-9
• 1-[5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-yl]butane-1,3-dione

• Inchi： 1S/C8H9F2N3O2/c1-4(14)3-5(15)6-7(8(9)10)13(2)12-11-6/h8H,3H2,1-2H3
• InChI Key： DYYHXISRLDZKCU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CC(C)=O)=O)N=NN1C)F

Computed Properties

• Exact Mass: 217.06628286g/mol
• Monoisotopic Mass: 217.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione

Comprehensive Overview of 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione (CAS No. 2137680-90-9)

The compound 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione (CAS No. 2137680-90-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a 1,2,3-triazole ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals and crop protection agents, given its ability to modulate biological pathways effectively.

In recent years, the demand for fluorinated compounds like 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop molecules with improved pharmacokinetic properties. The incorporation of fluorine atoms into organic frameworks is a key strategy to achieve these goals, as evidenced by the increasing number of FDA-approved drugs containing fluorine.

Another area of interest is the compound's role in agrochemical innovation. With the global push for sustainable farming practices, there is a heightened focus on developing eco-friendly pesticides and herbicides. The 1,2,3-triazole moiety in 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione is known for its herbicidal and fungicidal activities, making it a valuable scaffold for designing next-generation crop protection solutions. This is particularly relevant given the rising concerns about pesticide resistance and environmental impact.

From a synthetic chemistry perspective, the preparation of 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione involves sophisticated methodologies, including click chemistry and fluorination techniques. These methods are not only efficient but also align with the principles of green chemistry, which emphasize minimizing waste and using safer reagents. The compound's synthesis is a testament to the advancements in modern organic chemistry, where precision and sustainability go hand in hand.

The pharmacological potential of 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione is another hot topic. Preliminary studies suggest that it could serve as a precursor for anti-inflammatory agents or antimicrobial drugs. Its ability to interact with specific enzymes and receptors makes it a compelling subject for further investigation. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In the context of material science, this compound's unique properties may also find applications in the development of advanced materials. For instance, its triazole ring could contribute to the design of high-performance polymers or coating materials with enhanced durability and chemical resistance. This versatility underscores the compound's broad utility across multiple industries.

As the scientific community continues to explore the capabilities of 1-5-(difluoromethyl)-1-methyl-1H-1,2,3-triazol-4-ylbutane-1,3-dione, it is clear that this compound holds immense promise. Whether in drug development, agrochemical research, or material innovation, its unique structural features and functional groups make it a standout candidate for future breakthroughs. The ongoing studies and applications of this compound are likely to shape the trajectory of several scientific disciplines in the years to come.